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Introduction

CAY10509 is a potent and selective antagonist of the prostaglandin F2a (PGF2a) receptor,
also known as the FP receptor. It acts as a PGF2a analog with an IC50 of 30 nM, making it a
valuable tool for investigating the physiological and pathological roles of the PGF2a/FP
receptor signaling pathway.[1] This pathway is implicated in a variety of biological processes,
including smooth muscle contraction, inflammation, and cellular proliferation.[2][3] These
application notes provide a framework for utilizing immunohistochemistry (IHC) to assess the
biological effects of CAY10509 in tissue samples. The focus is not on the direct detection of
CAY10509, but rather on using IHC to measure changes in the expression or phosphorylation
status of downstream targets and cellular markers following treatment with this inhibitor.

Mechanism of Action: The FP Receptor Signaling
Pathway

The FP receptor is a G-protein coupled receptor (GPCR). Upon binding of its ligand, PGF2aq,
the receptor activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the
release of intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the presence of
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DAG activate protein kinase C (PKC) and other downstream effectors, such as the Rho kinase
and MAP kinase (Erk1/2) pathways.[2] CAY10509, as an FP receptor antagonist, blocks the
initiation of this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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